Cas no 2171826-49-4 (benzyl N-2-(chlorosulfonyl)-1-(4-fluorophenyl)ethylcarbamate)

• Product Name: benzyl N-2-(chlorosulfonyl)-1-(4-fluorophenyl)ethylcarbamate
• CAS No: 2171826-49-4
• MF: C₁₆H₁₅ClFNO₄S
• MW: 371.811005830765
• CID: 5978807
• PubChem ID: 165870370
• Update Time: 2025-07-18

benzyl N-2-(chlorosulfonyl)-1-(4-fluorophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-2-(chlorosulfonyl)-1-(4-fluorophenyl)ethylcarbamate
• benzyl N-[2-(chlorosulfonyl)-1-(4-fluorophenyl)ethyl]carbamate
• EN300-1440421
• 2171826-49-4

• Inchi： 1S/C16H15ClFNO4S/c17-24(21,22)11-15(13-6-8-14(18)9-7-13)19-16(20)23-10-12-4-2-1-3-5-12/h1-9,15H,10-11H2,(H,19,20)
• InChI Key： YQGKYDNIQCFKIZ-UHFFFAOYSA-N
• SMILES： ClS(CC(C1C=CC(=CC=1)F)NC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 371.0394350g/mol
• Monoisotopic Mass: 371.0394350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.8Ų

Additional information on benzyl N-2-(chlorosulfonyl)-1-(4-fluorophenyl)ethylcarbamate

Introduction to benzyl N-2-(chlorosulfonyl)-1-(4-fluorophenyl)ethylcarbamate (CAS No. 2171826-49-4)

Benzyl N-2-(chlorosulfonyl)-1-(4-fluorophenyl)ethylcarbamate (CAS No. 2171826-49-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group, a chlorosulfonyl moiety, and a 4-fluorophenyl substituent. These structural elements contribute to its potential utility in various biological and chemical applications.

The chemical structure of benzyl N-2-(chlorosulfonyl)-1-(4-fluorophenyl)ethylcarbamate is particularly noteworthy due to the presence of the chlorosulfonyl group, which is known for its reactivity and ability to participate in a wide range of chemical reactions. The fluorine atom in the 4-fluorophenyl substituent further enhances the compound's properties by influencing its electronic and steric characteristics. These features make it a valuable candidate for the development of novel pharmaceuticals and other advanced materials.

In recent years, there has been a growing interest in the use of benzyl N-2-(chlorosulfonyl)-1-(4-fluorophenyl)ethylcarbamate in the context of drug discovery and development. Researchers have explored its potential as an intermediate in the synthesis of various bioactive molecules, including those with anti-inflammatory, antiviral, and anticancer properties. The compound's ability to undergo selective chemical transformations makes it a versatile building block in synthetic chemistry.

One of the key areas where benzyl N-2-(chlorosulfonyl)-1-(4-fluorophenyl)ethylcarbamate has shown promise is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, studies have demonstrated its potential as an inhibitor of kinases, which are crucial enzymes in many signaling pathways associated with cancer and other diseases. The chlorosulfonyl group plays a critical role in this context by facilitating the formation of covalent bonds with target proteins, thereby enhancing the compound's binding affinity and selectivity.

The pharmacological properties of benzyl N-2-(chlorosulfonyl)-1-(4-fluorophenyl)ethylcarbamate have also been investigated in preclinical studies. In vitro assays have shown that it exhibits potent activity against various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary studies have indicated that it may have anti-inflammatory effects, making it a candidate for treating inflammatory diseases such as arthritis and asthma.

Beyond its pharmaceutical applications, benzyl N-2-(chlorosulfonyl)-1-(4-fluorophenyl)ethylcarbamate has also been explored for use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced polymers and coatings with enhanced functional properties. For example, researchers have developed novel polymer materials using this compound as a monomer, resulting in materials with improved mechanical strength and thermal stability.

The synthesis of benzyl N-2-(chlorosulfonyl)-1-(4-fluorophenyl)ethylcarbamate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 4-fluorophenethylamine with chlorosulfonic acid followed by carbamation with benzyl chloroformate. These synthetic methods have been optimized to minimize side reactions and maximize product quality.

In conclusion, benzyl N-2-(chlorosulfonyl)-1-(4-fluorophenyl)ethylcarbamate (CAS No. 2171826-49-4) is a versatile compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and reactivity make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further expanding its impact on science and technology.